Cas no 62692-62-0 (4-Heptanone, 3-bromo-3-ethyl-5,5-dimethyl-)

• Product Name: 4-Heptanone, 3-bromo-3-ethyl-5,5-dimethyl-
• CAS No: 62692-62-0
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 434947
• PubChem ID: 71383750
• Update Time: 2025-04-19

4-Heptanone, 3-bromo-3-ethyl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 3-bromo-3-ethyl-5,5-dimethyl-
• 3-bromo-3-ethyl-5,5-dimethylheptan-4-one
• 62692-62-0
• DTXSID80806047

• Inchi： 1S/C11H21BrO/c1-6-10(4,5)9(13)11(12,7-2)8-3/h6-8H2,1-5H3
• InChI Key： AWGZHOSUBWPULU-UHFFFAOYSA-N
• SMILES： BrC(CC)(CC)C(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 248.07763
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07